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Compound of Interest

1,4-Bis(bis(1-
Compound Name:
aziridinyl)phosphinyl)piperazine

cat. No.: B1670739

Technical Support Center: 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) regarding the handling and solubility of 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine (also known as Dipin; NSC 80096). Due to limited publicly
available quantitative solubility data for this compound, the following recommendations are
based on general principles for compounds with similar structural features and its known
classification as an antineoplastic alkylating agent.[1]

Frequently Asked Questions (FAQS)

Q1: What is 1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine and what are its common
applications?

Al: 1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine is a bifunctional aziridine-containing
compound classified as an alkylating agent.[1] Such compounds are investigated for their
antineoplastic (anti-cancer) properties, which stem from their ability to cross-link DNA and other
cellular macromolecules, leading to cytotoxicity in rapidly dividing cells.[1]
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Q2: What are the basic physicochemical properties of this compound?

A2: Understanding the fundamental properties of a compound is crucial for its proper handling
and use in experiments.

Property Value Reference
Molecular Weight 346.31 g/mol [1]
Melting Point 186 °C [1]
Synonyms Dipin, Dipine, NSC 80096 [1]

Q3: What are the primary safety concerns when handling this compound?

A3: 1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine is classified as a highly toxic and
potentially carcinogenic compound.[1] It should be handled with extreme caution in a
designated area, such as a chemical fume hood, using appropriate personal protective
equipment (PPE), including gloves, a lab coat, and eye protection.

Troubleshooting Guide: Solubility Issues

Researchers may encounter difficulties in dissolving 1,4-Bis(bis(1-
aziridinyl)phosphinyl)piperazine. The following guide provides a systematic approach to
address these challenges.

Initial Dissolution Workflow

This workflow outlines the recommended steps for attempting to dissolve the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["1,4-Bis(bis(1-aziridinyl)phosphinyl)piperazine" solubility
issues and solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670739#1-4-bis-bis-1-aziridinyl-phosphinyl-
piperazine-solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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